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Compound of Interest

Compound Name: Triheneicosanoin

Cat. No.: B1351006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Triheneicosanoin (CAS No. 26536-14-1), a triglyceride composed of glycerol and three units
of heneicosanoic acid.[1][2][3] This document is intended for researchers, scientists, and
professionals in drug development who require detailed information on the physicochemical
characteristics of this long-chain triglyceride for formulation, analytical, and research purposes.

Core Physical and Chemical Data

Triheneicosanoin, with the molecular formula C66H12806, is a saturated triglyceride
characterized by its high molecular weight and hydrophobic nature.[4][5][€] Its structure
consists of a glycerol backbone esterified with three 21-carbon saturated fatty acid chains. This
composition results in a crystalline solid at room temperature with a relatively high melting
point.[1][7]

Summary of Physical Properties

The following table summarizes the key quantitative physical and chemical data for
Triheneicosanoin. It is important to note that some of these values are predicted based on
computational models and should be confirmed by experimental analysis for critical
applications.
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Property Value Source
Molecular Weight 1017.72 g/mol [5161[8]
Molecular Formula C66H12806 [41051[8]
Melting Point 75.9 °C [7]
Boiling Point (Predicted) 888.0 £ 32.0 °C [1]
Density (Predicted) 0.901 £ 0.06 g/cm3 [1]
Physical Form Crystalline solid [1107]
Solubility DMF: 10 mg/ml [11[2]
Storage Temperature -20°C [1][41[6]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of Triheneicosanoin's physical
properties are not readily available in the public domain, the following section outlines
generalized methodologies commonly employed for the characterization of triglycerides. These
protocols can be adapted for the analysis of Triheneicosanoin.

Determination of Melting Point

The melting point of a triglyceride is a critical parameter influencing its solid-state properties
and formulation behavior.

Methodology: Differential Scanning Calorimetry (DSC)

o Sample Preparation: A small, accurately weighed sample of Triheneicosanoin (typically 2-5
mg) is hermetically sealed in an aluminum pan.

¢ Instrument Setup: A differential scanning calorimeter is calibrated using high-purity standards
(e.g., indium).
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Thermal Program: The sample is subjected to a controlled heating program, for example, a
ramp of 5-10°C/min, under an inert nitrogen atmosphere.

Data Analysis: The melting point is determined as the onset or peak of the endothermic
event on the resulting thermogram. The presence of multiple peaks may indicate
polymorphism.[9]

Determination of Solubility

Assessing the solubility of Triheneicosanoin in various solvents is crucial for developing

appropriate formulations and analytical methods.

Methodology: Isothermal Equilibrium Method

Sample Preparation: An excess amount of Triheneicosanoin is added to a known volume of
the solvent of interest (e.g., ethanol, chloroform, ethyl acetate) in a sealed vial.

Equilibration: The vials are agitated at a constant temperature (e.g., 25°C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: The suspension is filtered to remove undissolved solid. The concentration
of Triheneicosanoin in the clear supernatant is then quantified using a suitable analytical
technique, such as High-Performance Liquid Chromatography (HPLC) with an Evaporative
Light Scattering Detector (ELSD) or a Corona Charged Aerosol Detector (CAD).

Data Reporting: Solubility is reported in units such as mg/mL or mol/L at the specified
temperature.

General Workflow for Triglyceride Characterization

The following diagram illustrates a general workflow for the comprehensive characterization of

a triglyceride such as Triheneicosanoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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